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Substances in Cabazitaxel
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Compound Focus: Cabazitaxel

CAS No.: 183133-96-2

Cat. No.: S548457

1. Introduction Cabazitaxel is a second-generation taxane chemotherapy drug used for the treatment of
metastatic castration-resistant prostate cancer. Ensuring its purity and monitoring related substances is
crucial for drug safety and efficacy. This application note describes a specific, simple, reproducible, and
accurate reverse-phase high-performance liquid chromatography (RP-HPLC) method with photodiode array

(PDA) detection for determining related substances in Cabazitaxel, validated as per ICH guidelines [1].

2. Experimental Protocol

¢ Instrumentation: The analysis was performed using a Waters 2489 UV 2695 pump and Waters 2998
PDA detector with Empower 2 software [1].
e Column: Zorbax SB C18 (100 mm x 3.0 mm, 1.8 um particle size) [1].
¢ Mobile Phase:
o Eluent A: Phosphate buffer, prepared by adding 1 mL of orthophosphoric acid to 1000 mL of
water. The solution was filtered through a 0.45um membrane filter and degassed [1].
o Eluent B: Acetonitrile (HPLC grade) [1].
¢ Diluent: A mixture of acetonitrile and water in a 60:40 ratio [1].
e Chromatographic Conditions:
o Flow Rate: 0.8 mL/min [1]
o Column Temperature: 40°C [1]
o Sample Temperature: 10°C [1]
o Detection Wavelength: 220 nm [1]
o Injection Volume: 3 pL [1]
o Run Time: 22 minutes [1]
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e System Suitability: A reference solution was injected six times to ensure system precision. The
%RSD for replicate injections for each component was calculated to confirm the system is suitable for
use [1].

The experimental workflow for this method is outlined below:
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l
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Click to download full resolution via product page

3. Method Validation Summary The method was validated according to ICH guidelines, assessing key

parameters as detailed in the tables below [1].
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Table 1: Specificity and Retention Time Data [1]

Compound Name

Retention Time (min)

Relative Retention Time (RRT)

CBZMO1 Impurity

CBZNO09 Impurity

Cabazitaxel

CBZMO02 Impurity

6.297

10.669

11.021

17.417

Table 2: Linearity and Range [1]

0.55

0.97

1.00

1.62

Analyte Concentration Range Correlation Coefficient (R?)
Cabazitaxel LOQ - 0.10% 0.9998
CBZMO1 Impurity 0.03 - 0.225% 0.9997
CBZMO02 Impurity 0.03 - 0.225% 0.9997
CBZNO9 Impurity 0.03 - 0.225% 0.9998

Table 3: Detection and Quantitation Limits [1]

Analyte Limit of Detection (LOD) Limit of Quantitation (LOQ)
Cabazitaxel 0.002% 0.008%
CBzZMO1 Impurity 0.002% 73 ng/mL
CBZMO02 Impurity 0.002% 71 ng/mL
CBZNO09 Impurity 0.002% 6 ng/mL
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The validation study confirmed that the method is specific, with no interference from the blank or other
impurities, and accurate, with percent recovery results in good agreement with the labeled amount in dosage

forms [1].

4. Discussion This RP-HPLC-PDA method provides a complete and validated solution for the quality control
of Cabazitaxel. Its key advantages are its robustness, with system suitability %RSD of less than 0.01% for
Cabazitaxel area and 0.2% for retention time, and its sensitivity, capable of detecting and quantifying the
main drug and its key impurities at low levels [1]. The method is fit-for-purpose for the determination of

related substances in both drug substance and pharmaceutical dosage forms.

Key Chemical Structures

The method was developed to separate and quantify Cabazitaxel and three specified impurities [1]:

e CBZMO01: 7, 10-dimethoxy-DAB [1]
e CBZMO02: TES-Cabazitaxel [1]
e CBZNO09: tigloyl-cabazitaxel [1]

Analytical Procedure

e Sample Preparation: Accurately weigh and transfer about 25 mg of Cabazitaxel standard into a 25
mL volumetric flask. Dissolve and dilute to volume with diluent to obtain a stock solution of
approximately 1 mg/mL. Further dilute as required [1].

e Analysis: Inject the prepared standard and sample solutions into the HPLC system under the
chromatographic conditions described above.

Safety and Precautions

¢ All chemicals and solvents, such as orthophosphoric acid and acetonitrile, should be of analytical or
HPLC grade.

e Standard laboratory safety procedures should be followed when handling chemicals and operating
instrumentation.

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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